(1R,2S)-2-(6-Chloro-1H-benzimidazol-2-yl)cyclohexane-1-carboxylic acid

• IUPAC Name: (1R,2S)-2-(6-chloro-1H-benzimidazol-2-yl)cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C14H15ClN2O2/c15-8-5-6-11-12(7-8)17-13(16-11)9-3-1-2-4-10(9)14(18)19/h5-7,9-10H,1-4H2,(H,16,17)(H,18,19)/t9-,10+/m0/s1
• InChI Key: JJVOPJNIGSYPNV-VHSXEESVSA-N
• Canonical SMILES: C1CCC(C(C1)C2=NC3=C(N2)C=C(C=C3)Cl)C(=O)O
• Isomeric SMILES: C1CC[C@H]([C@H](C1)C2=NC3=C(N2)C=C(C=C3)Cl)C(=O)O
• Molecular Formula: C14H15ClN2O2
• Molecular Weight: 278.73 g/mol

Description

(1R,2S)-2-(6-Chloro-1H-benzimidazol-2-yl)cyclohexane-1-carboxylic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Chemical Properties

• Advantageous Synthesis Techniques : The synthesis of 2-substituted benzimidazoles, including structures similar to the one of interest, has been optimized through methods utilizing polyphosphoric acid as a catalyst. This efficient one-pot procedure is crucial for creating complex benzimidazole derivatives (E. Alcalde et al., 1992).

• Chemical Modifications and Reactions : The reactivity of similar cyclohexane derivatives in chemical reactions, such as the formation of 3-(cyclohexylamino)-2-arylimidazo[1,2-a]pyridine-8-carboxylic acids, has been explored. These findings contribute to our understanding of how similar compounds can be modified for various scientific applications (G. Marandi, 2018).

Catalytic Applications

• Catalysis in Organic Synthesis : The catalytic activity of related cyclohexane compounds has been demonstrated in various organic transformations. This includes the dehydrogenation of primary alcohols to carboxylic acids, indicating potential utility in synthetic chemistry and industrial processes (Zengjin Dai et al., 2017).

Applications in Material Science

• Plasticizers and Polymer Chemistry : New generation plasticizers, such as those based on cyclohexane dicarboxylic acid derivatives, have been identified to improve polymer flexibility while reducing toxic effects. The identification and synthesis of these compounds highlight their importance in developing safer, more environmentally friendly materials (E. Dziwiński et al., 2017).

Biological Applications

• Potential in Drug Development : The synthesis and bioinformatic characterization of new Schiff bases, including structures similar to the compound of interest, have demonstrated potential applicability in treating neurodegenerative diseases. This suggests the compound's framework could be useful in developing therapeutic agents (S. Avram et al., 2021).